75-86-5

Acetone cyanohydrin

In Stock

• CAS RN:
• 75-86-5

• Formula:
• (CH3)2C(OH)CN
  C4H7NO
  C4H7NO

• InChI:
• InChI=1S/C4H7NO/c1-4(2,6)3-5/h6H,1-2H3

• InChIKey:
• MWFMGBPGAXYFAR-UHFFFAOYSA-N

• Acetone cyanohydrin, also known as 2-methyllactonitrile, belongs to the class of organic compounds known as tertiary alcohols. Tertiary alcohols are compounds in which a hydroxy group, -OH, is attached to a saturated carbon atom R3COH (R not H ). Acetone cyanohydrin exists as a liquid, soluble (in water), and a very weakly acidic compound (based on its pKa). Acetone cyanohydrin can be converted into linamarin. Outside of the human body, acetone cyanohydrin can be found in a number of food items such as pitanga, bayberry, chia, and babassu palm. This makes acetone cyanohydrin a potential biomarker for the consumption of these food products. Acetone cyanohydrin is a potentially toxic compound.
  Acetone cyanohydrin, stabilized appears as a colorless liquid. Flash point 165°F. Lethal by inhalation and highly toxic or lethal by skin absorption. Density 7.8 lb / gal (less dense ...

Methanone, [6-hydroxy-2-(4-hydroxyphenyl)benzo[b]thien-3-yl]phenyl-

• CAS RN:
• 63675-86-5

• Formula:
• C21H14O3S

• InChI:
• InChI=1S/C21H14O3S/c22-15-8-6-14(7-9-15)21-19(20(24)13-4-2-1-3-5-13)17-11-10-16(23)12-18(17)25-21/h1-12,22-23H

• InChIKey:
• YDZRLGBITFJWPV-UHFFFAOYSA-N

• Methanone, [6-hydroxy-2-(4-hydroxyphenyl)benzo[b]thien-3-yl]phenyl- is a useful research compound. Its molecular formula is C21H14O3S and its molecular weight is 346.4 g/mol. The purity is usually 95%.

tert-Butyl 1-allylhydrazinecarboxylate

In Stock

• CAS RN:
• 21075-86-5

• Formula:
• C8H16N2O2

• InChI:
• InChI=1S/C8H16N2O2/c1-5-6-10(9)7(11)12-8(2,3)4/h5H,1,6,9H2,2-4H3

• InChIKey:
• ZTWGIZOCAXOUOE-UHFFFAOYSA-N

• Tert-Butyl 1-allylhydrazinecarboxylate is a useful research compound. Its molecular formula is C8H16N2O2 and its molecular weight is 172.22 g/mol. The purity is usually 95%.

Tiflucarbine

• CAS RN:
• 89875-86-5

• Formula:
• C16H17FN2S

• InChI:
• InChI=1S/C16H17FN2S/c1-3-19-5-4-12-10(7-19)15-13(18-12)6-11(17)16-14(15)9(2)8-20-16/h6,8,18H,3-5,7H2,1-2H3

• InChIKey:
• BNKIWXODDDABSJ-UHFFFAOYSA-N

• Tiflucarbine, also known as Tiflucarbine, is a useful research compound. Its molecular formula is C16H17FN2S and its molecular weight is 288.4 g/mol. The purity is usually 95%.

6,7-ADTN hydrobromide

In Stock

• CAS RN:
• 13575-86-5

• Formula:
• C10H14BrNO2

• InChI:
• InChI=1S/C10H13NO2.BrH/c11-8-2-1-6-4-9(12)10(13)5-7(6)3-8;/h4-5,8,12-13H,1-3,11H2;1H

• InChIKey:
• ZGHHIOBQEXZBAG-UHFFFAOYSA-N

• Dopamine D1 agonist
  (±)-2-Amino-6,7-dihydroxy-1,2,3,4-tetrahydronaphthalene (6,7-ADTN) is a dopamine receptor agonist (EC50s = 3.5 and 0.65 μM in rat striatal and nucleus accumbens homogenates, respectively). 6,7-ADTN stimulates production of cAMP in rat striatal homogenates, a process that is reduced by 70% in the presence of the dopamine antagonist fluphenazine at a concentration of 1 μM. In vivo, 6,7-ADTN induces hyperlocomotion in rats when injected bilaterally at a dose of 100 nmol per side into the nucleus accumbens. It increases cAMP production and glycoprotein secretion in the albumen gland of H. duryi (snail). It also reduces sucrose feeding in R. maderae (cockroach) nymphs.
  (+/-)-2-Amino-6,7-dihydroxy-1,2,3,4-tetrahydronaphthalene hydrobromide is a dopamine receptor agonist in Tribolium castaneum.
  
  

9,9-Dimethyl-1-oxa-2-azaspiro[4.5]dec-2-en-7-one oxime

In Stock

• CAS RN:
• 128475-86-5

• Formula:
• C10H16N2O2

• InChI:
• InChI=1S/C10H16N2O2/c1-9(2)5-8(12-13)6-10(7-9)3-4-11-14-10/h4,13H,3,5-7H2,1-2H3/b12-8+

• InChIKey:
• KLWQSMJZDUOEQT-XYOKQWHBSA-N

• 9,9-Dimethyl-1-oxa-2-azaspiro[4.5]dec-2-en-7-one oxime is a useful research compound. Its molecular formula is C10H16N2O2 and its molecular weight is 196.25 g/mol. The purity is usually 95%.

(E)-ethyl 2-(2-cyano-3-(4-(dimethylamino)phenyl)acrylamido)-4-(4-fluorophenyl)thiophene-3-carboxylate

In Stock

• CAS RN:
• 327075-86-5

• Formula:
• C25H22FN3O3S

• InChI:
• InChI=1S/C25H22FN3O3S/c1-4-32-25(31)22-21(17-7-9-19(26)10-8-17)15-33-24(22)28-23(30)18(14-27)13-16-5-11-20(12-6-16)29(2)3/h5-13,15H,4H2,1-3H3,(H,28,30)/b18-13+

• InChIKey:
• LCUVDPZYKFXRLV-QGOAFFKASA-N

• (E)-ethyl 2-(2-cyano-3-(4-(dimethylamino)phenyl)acrylamido)-4-(4-fluorophenyl)thiophene-3-carboxylate is a useful research compound. Its molecular formula is C25H22FN3O3S and its molecular weight is 463.53. The purity is usually 95%.

5-phenyl-1-[4-(propan-2-yl)phenyl]-1H-imidazole-2-thiol

In Stock

• CAS RN:
• 851175-86-5

• Formula:
• C18H18N2S

• InChI:
• InChI=1S/C18H18N2S/c1-13(2)14-8-10-16(11-9-14)20-17(12-19-18(20)21)15-6-4-3-5-7-15/h3-13H,1-2H3,(H,19,21)

• InChIKey:
• ZHFNZFKURMDVCR-UHFFFAOYSA-N

• 5-phenyl-1-[4-(propan-2-yl)phenyl]-1H-imidazole-2-thiol is a useful research compound. Its molecular formula is C18H18N2S and its molecular weight is 294.42. The purity is usually 95%.

N1-((3-(mesitylsulfonyl)-1,3-oxazinan-2-yl)methyl)-N2-(3-morpholinopropyl)oxalamide

In Stock

• CAS RN:
• 872975-86-5

• Formula:
• C23H36N4O6S

• InChI:
• InChI=1S/C23H36N4O6S/c1-17-14-18(2)21(19(3)15-17)34(30,31)27-8-5-11-33-20(27)16-25-23(29)22(28)24-6-4-7-26-9-12-32-13-10-26/h14-15,20H,4-13,16H2,1-3H3,(H,24,28)(H,25,29)

• InChIKey:
• IQZRIIUFHYOCMM-UHFFFAOYSA-N

• N1-((3-(mesitylsulfonyl)-1,3-oxazinan-2-yl)methyl)-N2-(3-morpholinopropyl)oxalamide is a useful research compound. Its molecular formula is C23H36N4O6S and its molecular weight is 496.62. The purity is usually 95%.

1-(4-fluorophenyl)-6,7-dimethoxy-3,4-dihydro-1H-isochromene

• CAS RN:
• 893775-86-5

• Formula:
• C17H17FO3

• InChI:
• InChI=1S/C17H17FO3/c1-19-15-9-12-7-8-21-17(14(12)10-16(15)20-2)11-3-5-13(18)6-4-11/h3-6,9-10,17H,7-8H2,1-2H3

• InChIKey:
• ASCKBZIIPAEFJW-UHFFFAOYSA-N

• 1-(4-fluorophenyl)-6,7-dimethoxy-3,4-dihydro-1H-isochromene is a useful research compound. Its molecular formula is C17H17FO3 and its molecular weight is 288.31g/mol. The purity is usually 95%.

2',6'-Dimethyl-3-(4-methoxyphenyl)propiophenone

In Stock

• CAS RN:
• 898775-86-5

• Formula:
• C18H20O2

• InChI:
• InChI=1S/C18H20O2/c1-13-5-4-6-14(2)18(13)17(19)12-9-15-7-10-16(20-3)11-8-15/h4-8,10-11H,9,12H2,1-3H3

• InChIKey:
• ZNWSCHHKHFSCGZ-UHFFFAOYSA-N

• 2',6'-Dimethyl-3-(4-methoxyphenyl)propiophenone is a useful research compound. Its molecular formula is C18H20O2 and its molecular weight is 268.3 g/mol. The purity is usually 95%.

(all-Z)-6,9,12,15,18-Heneicosapentaenoic Acid Ethyl Ester

In Stock

• CAS RN:
• 131775-86-5

• Formula:
• C23H36O2

• InChI:
• InChI=1S/C23H36O2/c1-3-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23(24)25-4-2/h5-6,8-9,11-12,14-15,17-18H,3-4,7,10,13,16,19-22H2,1-2H3/b6-5-,9-8-,12-11-,15-14-,18-17-

• InChIKey:
• RKAKAVQIMCZXPE-AAQCHOMXSA-N

• Heneicosapentaenoic Acid (HPA; ) is a 21:5 ω-3 fatty acid present in trace amounts in green algae and in fish oils. Its chemical composition is similar to eicosapentaenoic acid (EPA; ) except elongated with one carbon on the carboxyl end, placing the first double bond in the Δ HPA can be used to study the significance of the position of the double bonds in n-3 fatty acids. It incorporates into phospholipids and into triacylglycerol in vivo with the same efficiency as EPA and docosahexaenoic acid (DHA; ) and exhibits strong inhibition of arachidonic acid synthesis from linoleic acid. Heneicosapentaenoic acid ethyl ester is a more lipophilic, stabilized form of the free acid.
  

4-Bromo-2-(2-ethoxyethoxy)phenylamine

In Stock

• CAS RN:
• 1496275-86-5

• Formula:
• C10H14BrNO2

• InChI:
• InChI=1S/C10H14BrNO2/c1-2-13-5-6-14-10-7-8(11)3-4-9(10)12/h3-4,7H,2,5-6,12H2,1H3

• InChIKey:
• GAXBVHDICLAZQP-UHFFFAOYSA-N

• 4-Bromo-2-(2-ethoxyethoxy)phenylamine is a useful research compound. Its molecular formula is C10H14BrNO2 and its molecular weight is 260.13 g/mol. The purity is usually 95%.

2-[[1-(5-Chloro-2-methylphenyl)sulfonylpiperidin-3-yl]methoxy]pyrimidine

Usually In Stock

• CAS RN:
• 2379975-86-5

• Formula:
• C17H20ClN3O3S

• InChI:
• InChI=1S/C17H20ClN3O3S/c1-13-5-6-15(18)10-16(13)25(22,23)21-9-2-4-14(11-21)12-24-17-19-7-3-8-20-17/h3,5-8,10,14H,2,4,9,11-12H2,1H3

• InChIKey:
• NSLZHTJUHGGGIR-UHFFFAOYSA-N

• 2-[[1-(5-Chloro-2-methylphenyl)sulfonylpiperidin-3-yl]methoxy]pyrimidine is a useful research compound. Its molecular formula is C17H20ClN3O3S and its molecular weight is 381.88. The purity is usually 95%.

(4-Chloro-3,5-dimethylphenyl)boronic acid

In Stock

• CAS RN:
• 1056475-86-5

• Formula:
• C8H10BClO2

• InChI:
• InChI=1S/C8H10BClO2/c1-5-3-7(9(11)12)4-6(2)8(5)10/h3-4,11-12H,1-2H3

• InChIKey:
• BDAZHAUVPSQIKL-UHFFFAOYSA-N

• (4-Chloro-3,5-dimethylphenyl)boronic acid is a useful research compound. Its molecular formula is C8H10BClO2 and its molecular weight is 184.43 g/mol. The purity is usually 95%.

2-(3-(2-((3-Fluoro-4-(4-methylpiperazin-1-yl)phenyl)amino)-5-methyl-7H-pyrrolo[2,3-d]pyrimidin-4-yl)phenyl)acetonitrile

In Stock

• CAS RN:
• 1239875-86-5

• Formula:
• C26H26FN7

• InChI:
• InChI=1S/C26H26FN7/c1-17-16-29-25-23(17)24(19-5-3-4-18(14-19)8-9-28)31-26(32-25)30-20-6-7-22(21(27)15-20)34-12-10-33(2)11-13-34/h3-7,14-16H,8,10-13H2,1-2H3,(H2,29,30,31,32)

• InChIKey:
• BCFKACXAIBEPKR-UHFFFAOYSA-N

• SGI-7079 is an inhibitor of the receptor tyrosine kinase Axl. It inhibits proliferation of inflammatory breast cancer cells (IC50s = 0.43 and 0.15 µM for SUM149 and KPL-4 cells, respectively), decreases invasion, and halts the cell cycle in the G1 phase. SGI-7079 synergistically increases the potency of erlotinib on EGFR inhibition. In a mouse xenograft model of non-small cell lung cancer, SGI-7079 dose-dependently inhibits tumor growth, an effect that is greater when used in combination with erlotinib.
  SGI-7079 is a potent and selective Axl inhibitor with potential anticancer activity. SGI-7079 effectively inhibited Axl activation in the presence of exogenous Gas6 ligand. SGI-7079 inhibited tumor growth in a dose dependent manner. Axl is a potential therapeutic target for overcoming EGFR inhibitor resistance.